Cas no 1217113-39-7 (1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 1217113-39-7
• MF: C₁₅H₂₃ClN₂
• MW: 266.809522867203
• CID: 5776634
• PubChem ID: 44654204
• Update Time: 2025-06-12

1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-pentyl-2-propyl-1H-benzo[d]imidazole hydrochloride
• 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride
• AKOS024397610
• 1-pentyl-2-propylbenzimidazole;hydrochloride
• F3243-0511
• 1217113-39-7

• Inchi： 1S/C15H22N2.ClH/c1-3-5-8-12-17-14-11-7-6-10-13(14)16-15(17)9-4-2;/h6-7,10-11H,3-5,8-9,12H2,1-2H3;1H
• InChI Key： ZUTVDWDHFNFPOE-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2N=C1CCC)CCCCC

Computed Properties

• Exact Mass: 266.1549764g/mol
• Monoisotopic Mass: 266.1549764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride

Introduction to 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride (CAS No. 1217113-39-7)

1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1217113-39-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This benzodiazole derivative exhibits a unique structural configuration, featuring pentyl and propyl substituents on its aromatic ring system, which contributes to its distinct pharmacological properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The benzodiazole class of compounds is well-documented for their anxiolytic, sedative, and muscle relaxant effects, primarily due to their interaction with the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. However, modifications to the benzodiazole core structure can lead to altered pharmacokinetic and pharmacodynamic profiles. The introduction of alkyl chains such as pentyl and propyl in 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride may influence its binding affinity, metabolic stability, and overall therapeutic efficacy compared to classical benzodiazoles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of novel benzodiazole derivatives with GABA receptors more accurately. Studies suggest that the substitution pattern in 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride could potentially modulate the receptor binding site differently from its parent compounds. This has opened up avenues for exploring its potential as an alternative or adjunct therapy for anxiety disorders, insomnia, and other neurological conditions where GABAergic modulation is relevant.

The synthesis of 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The hydrochloride salt formation is crucial for improving the compound's pharmaceutical properties. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and optimize reaction efficiency. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been explored to enhance the yield and purity of this compound.

In vitro pharmacological studies have begun to elucidate the mechanism of action of 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride. Preliminary data indicate that it may exhibit selectivity for certain GABA receptor subtypes, which could translate into a more targeted therapeutic effect with potentially reduced side effects compared to non-selective benzodiazoles. Additionally, its interaction with other neurotransmitter systems has not been fully explored but may offer insights into its broader pharmacological profile.

The potential applications of 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride extend beyond traditional anxiolytic uses. Research is ongoing into its potential role in managing chronic pain conditions by modulating GABAergic inhibition in pain pathways. Furthermore, its structural analogs are being investigated for their neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Regulatory considerations play a significant role in advancing compounds like 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures the quality and consistency of the compound throughout its development process. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into viable therapeutic options for patients.

The future directions for research on 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride include exploring its pharmacokinetic profile through animal models and human studies. Understanding how the body processes this compound will provide critical data for optimizing dosing regimens and minimizing potential adverse effects. Additionally, investigating its potential interactions with other medications will be crucial for safe clinical translation.

In conclusion, 1-pentyl-2-propyl-1H-1,3-benzodiazole hydrochloride (CAS No. 1217113-39-7) represents a promising benzodiazole derivative with unique structural features that may offer advantages over classical analogs. Its potential applications in treating neurological and pain-related disorders make it an attractive candidate for further research and development. As our understanding of GABAergic mechanisms continues to evolve, 1-pentyl - 2 - propy l - 1 H - 13 - b enz od ia z ole hy d roch lor ide may emerge as a valuable tool in modern medicine.